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Dienogest-d5 in a Validated LC-MS/MS Assay

The most relevant data comes from a 2023 study that developed an expanded LC-MS/MS panel for

simultaneous analysis of multiple contraceptive steroids. In this method, Dienogest-d5 was used as the

isotopic internal standard specifically for quantifying Dienogest (DNG) [1].

The table below summarizes the key performance data for Dienogest from this validated assay:

Parameter Result for Dienogest (using Dienogest-d5 as IS)

Calibration Range 0.009 to 10 ng/mL

Lower Limit of Quantification (LLOQ) 0.009 ng/mL

Intra-Assay Precision (%CV) 2.3% (at 1.60 ng/mL QC level)

Inter-Assay Precision (%CV) 4.4% (at 1.60 ng/mL QC level)

Accuracy 103.6% (at 1.60 ng/mL QC level)

Extraction Efficiency (Recovery) 98.9%
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This data demonstrates that the method using Dienogest-d5 as an internal standard provides excellent

sensitivity, precision, and accuracy for quantifying Dienogest in serum [1].

Detailed Experimental Protocol

The study provides a detailed methodology for the LC-MS/MS assay, which can serve as a reference

protocol [1]:

Sample Preparation: 200 μL of serum was mixed with 100 μL of methanol/water containing the

internal standard mix, which included Dienogest-d5. The mixture was then loaded onto a supported
liquid extraction (SLE+) plate.

Extraction: The steroids were eluted from the plate using dichloromethane. The eluent was dried and
then reconstituted in a 50 μL solution of 25% methanol in water.

Instrumentation: Analysis was performed using ultra-high performance liquid chromatography
coupled with a tandem triple quadrupole mass spectrometer (UHPLC-MS/MS).

Chromatography: A Raptor Biphenyl column (50 x 2.1 mm, 2.7 μm) was used. The mobile phase
consisted of 0.15 mM ammonium fluoride in water (A) and methanol (B), with a gradient elution over a

total run time of 9.55 minutes per sample.
Detection: The mass spectrometer operated in multiple reaction monitoring (MRM) mode with heated

electrospray ionization (HESI). Dienogest and its internal standard were detected in positive ion
mode.

The workflow of this analytical method is summarized in the diagram below.
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Limitations and Research Gaps
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The primary limitation for creating your comparison guide is that the identified study uses Dienogest-d5 as

part of a larger internal standard mixture but does not report its performance metrics (e.g., extraction

efficiency, matrix effects) separately from the other isotopic standards. More importantly, it does not

provide a direct, head-to-head comparison of Dienogest-d5's performance against other potential internal

standards for Dienogest or for quantifying different analytes [1].

The other search results either confirm Dienogest-d5 as a commercially available internal standard for

research use only [2] [3] or are focused on the clinical pharmacology and therapeutic effects of non-labeled

Dienogest drug [4] [5] [6], which is not relevant for an analytical comparison.

Suggestions for Further Research

To compile the comprehensive guide you require, I suggest the following steps:

Search for Method Comparisons: Look for published "method comparison" or "method validation"

studies that specifically aim to validate or compare different LC-MS/MS assays for progestins.
Investigate Alternative Compounds: Broaden the search to find papers that use other stable

isotope-labeled standards (like Dienogest-13C2 or Dienogest-13C,15N,d4) for quantifying Dienogest
to find potential points of comparison [2].

Consult Analytical Journals: Focus your search on specialized analytical chemistry journals, where
detailed performance characteristics of internal standards are more commonly reported and

compared.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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